1-(5-Tert-butyl-2-propoxyphenyl)sulfonylbenzotriazole
Description
The compound “1-(5-Tert-butyl-2-propoxyphenyl)sulfonylbenzotriazole” is a complex organic molecule. It contains a benzotriazole moiety, which is a type of heterocyclic aromatic compound . It also has a tert-butyl group, which is a common substituent in organic chemistry .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the benzotriazole ring, the introduction of the sulfonyl group, and the attachment of the tert-butyl and propoxyphenyl groups .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these groups around the benzotriazole ring. The tert-butyl group is a bulky substituent, which could influence the compound’s conformation and reactivity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the benzotriazole ring and the tert-butyl group. Benzotriazole derivatives are known for their versatile reactivity, including acting as excellent leaving groups, electron-donating or electron-withdrawing groups, anion precursors, and radical precursors . The tert-butyl group is known for its resistance to oxidation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the tert-butyl group could increase its lipophilicity .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(5-tert-butyl-2-propoxyphenyl)sulfonylbenzotriazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c1-5-12-25-17-11-10-14(19(2,3)4)13-18(17)26(23,24)22-16-9-7-6-8-15(16)20-21-22/h6-11,13H,5,12H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQQDQQWIIDMSBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)N2C3=CC=CC=C3N=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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